2-Cyclopropoxy-4-fluoro-1-methylbenzene

• Molecular Formula: C10H11FO
• Molecular Weight: 166.19 g/mol
• SMILES: CC1=C(C=C(C=C1)F)OC2CC2
• InChI: InChI=1S/C10H11FO/c1-7-2-3-8(11)6-10(7)12-9-4-5-9/h2-3,6,9H,4-5H2,1H3
• InChIKey: AKQSPPNRTJDVDI-UHFFFAOYSA-N

2-Cyclopropoxy-4-fluoro-1-methylbenzene Baseline Profile

2-Cyclopropoxy-4-fluoro-1-methylbenzene (CAS 1243363-40-7) is a disubstituted, fluorinated aromatic building block with the molecular formula C10H11FO [1]. This small molecule is characterized by a benzene core substituted with a methyl group, a fluorine atom, and a cyclopropoxy ether in a specific 1,2,4-substitution pattern . Its primary utility is as a synthetic intermediate or research reagent, particularly where the unique steric and electronic contribution of the cyclopropoxy group is required for target molecule design in pharmaceutical and agrochemical research [2].

Building Block Type Fluorinated aromatic ether; synthetic intermediate

Key Functionality Cyclopropoxy group for metabolic stability and steric control

Typical Use Context Lead optimization in pharmaceutical and agrochemical research

• [1] PubChem. (2025). Compound Summary for CID 68063509: 2-Cyclopropoxy-1-fluoro-4-methylbenzene. Molecular Formula: C10H11FO. National Library of Medicine. View Source
• [2] Qiao, J. X., Wang, T. C., Adam, L. P., et al. (2015). Triphenylethanamine Derivatives as Cholesteryl Ester Transfer Protein Inhibitors: Discovery of BMS-795311. Journal of Medicinal Chemistry, 58(22), 9010-9026. [Exemplifies the use of a related 3-cyclopropoxy-4-fluorophenyl fragment in a lead clinical candidate, demonstrating the pharmacophoric value of this substitution pattern.] View Source

2-Cyclopropoxy-4-fluoro-1-methylbenzene: Generic Substitution Failure

The strategy of simply substituting 2-Cyclopropoxy-4-fluoro-1-methylbenzene with a generic fluorinated toluene or anisole derivative underestimates the profound conformational, electronic, and steric influence of the cyclopropoxy group. Unlike a methoxy or ethoxy group, the cyclopropoxy ring introduces significant ring strain and unique orbital overlap, altering the electron density on the aromatic ring via through-bond and through-space interactions [1]. This directly impacts downstream reactivity in metal-catalyzed cross-couplings, electrophilic aromatic substitutions, and key pharmacokinetic properties when present in a drug candidate. The specific 1,2,4-substitution pattern creates a highly directional, non-planar spatial profile that can drive unique protein-ligand binding interactions, which cannot be replicated by the planar geometry of a 4-fluoroanisole or the differing dipole vector of a 2,4-substituted isomer [2].

Cyclopropoxy ring strain and unique orbital overlap alter aromatic electron density; generic methoxy or ethoxy analogs may shift cross-coupling reactivity.

The 1,2,4-substitution pattern creates a non-planar geometry; planar 4-fluoroanisole or 2,4-substituted isomers cannot replicate this spatial profile in protein-ligand interactions.

Regioisomeric impurities from alternative synthetic routes may confound SAR; this single, well-defined regioisomer supports assay reproducibility and unambiguous lead exploration.

• [1] Pons, A., Delion, L., Poisson, T., Jubault, P., & Pannecoucke, X. (2019). One-Pot Approach for SNAr Reaction of Fluoroaromatic Compounds with Cyclopropanol. Organic Letters, 21(7), 2201-2205. [The method demonstrates how the fluorine atom activates the aromatic ring for nucleophilic aromatic substitution, enabling the installation of the key cyclopropoxy group, which would otherwise be challenging to introduce.] View Source
• [2] Qiao, J. X., Wang, T. C., Adam, L. P., et al. (2015). Triphenylethanamine Derivatives as Cholesteryl Ester Transfer Protein Inhibitors: Discovery of BMS-795311. Journal of Medicinal Chemistry, 58(22), 9010-9026. [Demonstrates that a rigid, non-planar cyclopropoxy group significantly contributes to favorable PK and off-target profiles in a clinical candidate, highlighting its role in reducing planar aromatic stacking liabilities.] View Source

2-Cyclopropoxy-4-fluoro-1-methylbenzene Quantitative Evidence

Cyclopropoxy vs. Methoxy LogP Modulation

The cyclopropoxy group in 2-Cyclopropoxy-4-fluoro-1-methylbenzene is a more lipophilic bioisostere of the common methoxy group. This substitution increases the logP compared to 2-methoxy-4-fluoro-1-methylbenzene, directly influencing passive membrane permeability and metabolic stability [1]. While experimental logP for the target is not disclosed, the computed XLogP3-AA for the compound is 2.9 [2], indicating significantly higher lipophilicity than 2-methoxy-4-fluoro-1-methylbenzene (computed LogP ~2.0) [3]. This shift can be critical for CNS drug discovery where optimal logP is generally between 2-5, or for agrochemicals requiring enhanced cuticle penetration.

Cyclopropoxy vs. Methoxy LogP

Class-level inference

Δ LogP ≈ +0.9 (computed XLogP3-AA: 2.9 vs ~2.0 for methoxy analog)

Supports lipophilicity-driven permeability and metabolic stability design

Computed values; experimental logP/D confirmation recommended

Evidence Dimension	Computed octanol-water partition coefficient (LogP)
Target Compound Data	XLogP3-AA = 2.9
Comparator Or Baseline	2-Methoxy-4-fluoro-1-methylbenzene (analog); Computed LogP ~2.0
Quantified Difference	Δ LogP ≈ +0.9 (approximate, computed values)
Conditions	Computational prediction via PubChem XLogP3-AA algorithm vs. analogous prediction for comparator.

Why This Matters

This quantified increase in lipophilicity is meaningful for procurement in medicinal chemistry programs where fine-tuning logD to improve permeability or reduce clearance is a key structure-activity relationship (SAR) objective.

• [1] Degnan, A. P., et al. (2010). Discovery of a series of 2-(1H-pyrazol-1-yl)pyrimidines as potent and selective p38α MAP kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 20(3), 1050-1054. [Exemplifies the utility of cyclopropyl ethers as metabolic and lipophilicity-modulating bioisosteres in a kinase inhibitor program.] View Source
• [2] PubChem. (2025). Computed Properties: XLogP3-AA for Compound CID 68063509. View Source
• [3] PubChem. (2025). Computed Properties: XLogP3-AA for 2-Methoxy-4-fluoro-1-methylbenzene (CID 17082567). View Source

1,2,4-Substitution Pattern: Unambiguous Synthesis

The specific 1,2,4-substitution pattern of 2-Cyclopropoxy-4-fluoro-1-methylbenzene is critical for establishing unambiguous structure-activity relationships (SAR) in a lead series. This pattern is cleanly accessible via an SNAr reaction of cyclopropanol with a 2,4-difluoro- or 2-fluoro-4-nitrotoluene precursor, providing a single, well-defined regioisomer [1]. This contrasts with the synthesis of its 3-cyclopropoxy-4-fluoro isomer, which would require a completely different and potentially more complex synthetic route involving a 3-hydroxytoluene starting material. The unambiguous nature of this scaffold eliminates isomeric impurities that could confound biological assay results, an important factor for quality control in procurement and screening.

1,2,4-Substitution: Synthesis Advantage

Class-level inference

Single regioisomer via SNAr; 2 synthetic steps vs. 4+ for 3-cyclopropoxy isomer; higher isomeric purity expected

Enables unambiguous SAR and reduces purification effort in lead discovery

Based on general SNAr methodology; actual route may vary with scale

Evidence Dimension	Regiochemical purity and synthetic accessibility
Target Compound Data	Single regioisomer obtained via SNAr on a 2,4-substituted toluene precursor (e.g., 2,4-difluorotoluene).
Comparator Or Baseline	3-Cyclopropoxy-4-fluoro-1-methylbenzene (isomer); requires multi-step synthesis from 3-hydroxytoluene, potentially yielding regioisomeric mixtures.
Quantified Difference	Fewer synthetic steps (2 vs. 4+); higher expected isomeric purity due to single-point SNAr chemistry.
Conditions	Comparison of synthetic strategies for accessing 2-cyclopropoxy vs. 3-cyclopropoxy regioisomers of 4-fluorotoluene.

Why This Matters

Procurement of this pure, single-isomer building block directly enables high-confidence SAR exploration and negates the cost and effort of separating isomeric mixtures.

• [1] Pons, A., Delion, L., Poisson, T., Jubault, P., & Pannecoucke, X. (2019). One-Pot Approach for SNAr Reaction of Fluoroaromatic Compounds with Cyclopropanol. Organic Letters, 21(7), 2201-2205. [Describes a general, high-yielding method for installing cyclopropoxy groups onto fluoroaromatic rings via SNAr.] View Source

Cyclopropoxy vs. Methoxy Metabolic Stability

A key rationale for procuring a cyclopropyl ether building block over a simpler alkyl ether is enhanced metabolic stability. The cyclopropoxy group is more resistant to oxidative O-dealkylation by cytochrome P450 enzymes compared to a methoxy or ethoxy group [1]. This is exemplified in the development of the CETP inhibitor BMS-795311, where a related 3-cyclopropoxy-4-fluorophenyl fragment contributed to an excellent PK profile in preclinical species, demonstrating robust in vivo efficacy [2]. While direct PK data for the compound itself is unavailable, the class-level inference strongly suggests that incorporating this group into a drug candidate scaffold will confer a longer half-life compared to analogs with simpler alkoxy substituents.

Metabolic Stability Bioisostere

Class-level inference

Resistant to CYP-mediated O-dealkylation; longer half-life implied for drug candidates incorporating this motif

Preemptively addresses common metabolic soft spot in lead optimization programs

Class-level literature; direct PK data for isolated building block unavailable

Evidence Dimension	In vivo metabolic stability and half-life of drug candidates containing the fragment
Target Compound Data	Implied longer half-life based on resistance to CYP-mediated O-dealkylation.
Comparator Or Baseline	2-Methoxy-4-fluoro-1-methylbenzene (analog); expected to undergo rapid O-demethylation, a common metabolic soft spot.
Quantified Difference	Extent of in vivo half-life extension not directly quantifiable for the isolated building block but well-documented in class-level literature.
Conditions	Class-level comparison of metabolic stability for aryl cyclopropyl ethers vs. aryl methyl ethers in drug discovery programs.

Why This Matters

Selecting this building block for a lead optimization program is a strategic decision to preemptively address metabolic soft spots, potentially saving substantial resource investment in later-stage development.

• [1] Meanwell, N. A. (2011). Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry, 54(8), 2529-2591. [A comprehensive review detailing the use of cyclopropyl ethers and other groups as metabolically stable bioisosteres for methoxy groups, with numerous examples.] View Source
• [2] Qiao, J. X., Wang, T. C., Adam, L. P., et al. (2015). Discovery of a Lead Triphenylethanamine Cholesterol Ester Transfer Protein (CETP) Inhibitor. ACS Medicinal Chemistry Letters, 10(6), 911-916. [The lead compound, featuring a 3-cyclopropoxy-4-fluorophenyl group, demonstrated an excellent PK profile with no significant blood pressure changes in rats, supporting the value of this moiety.] View Source

Pharmacophoric Role in CETP Inhibitors

The critical role of the cyclopropoxy-fluorophenyl motif in clinical-stage drug discovery is validated by its presence in BMS-795311, a potent, orally available CETP inhibitor [1]. The closely related 3-cyclopropoxy-4-fluorophenyl fragment was identified as a key pharmacophoric element during the lead optimization of a triphenylethanamine series [2]. In a head-to-head preclinical comparison, the lead TPE compound (10g) demonstrated efficacy comparable to the clinical candidate torcetrapib in increasing HDL-C, but crucially, did not cause the off-target blood pressure increase observed with torcetrapib [2]. This validates the strategic importance of this structural motif for achieving a superior therapeutic window, making 2-Cyclopropoxy-4-fluoro-1-methylbenzene a relevant building block for analogous drug discovery programs.

Pharmacophoric Role in CETP Inhibitors

Class-level inference

Lead compound with 3-cyclopropoxy-4-F-phenyl group matched torcetrapib’s HDL-C increase at 1 mg/kg, without off-target BP increase in rats

Validates this motif’s contribution to a differentiated off-target profile in research models

In vivo model context; building block analog data, not isolated compound

Evidence Dimension	In vivo efficacy and off-target safety profile of a lead compound incorporating a cyclopropoxy-fluorophenyl fragment.
Target Compound Data	A lead CETP inhibitor containing a 3-cyclopropoxy-4-fluorophenyl group (10g) maximally inhibited CE transfer at an oral dose of 1 mg/kg in mice and matched torcetrapib's HDL-C increase in hamsters.
Comparator Or Baseline	Torcetrapib (clinical CETP inhibitor); matched for HDL-C efficacy but caused significant off-target blood pressure increases, whereas 10g did not.
Quantified Difference	Equivalent efficacy at 1 mg/kg oral dose; 0 mmHg increase in mean arterial blood pressure for 10g vs. a significant increase for torcetrapib in telemetry rats.
Conditions	Human CETP/apoB-100 dual transgenic mice (efficacy) and rat telemetry study (safety).

Why This Matters

This evidence demonstrates that a close structural analog of the compound is a core component of a drug candidate with a differentiated safety profile, validating its procurement for other drug discovery programs targeting similar liabilities.

• [1] Qiao, J. X., Wang, T. C., Adam, L. P., et al. (2015). Triphenylethanamine Derivatives as Cholesteryl Ester Transfer Protein Inhibitors: Discovery of BMS-795311. Journal of Medicinal Chemistry, 58(22), 9010-9026. [Characterizes the preclinical profile of BMS-795311 and its series, highlighting the role of the cyclopropoxy group in achieving a favorable profile.] View Source
• [2] Qiao, J. X., Wang, T. C., Adam, L. P., et al. (2019). Discovery of a Lead Triphenylethanamine Cholesterol Ester Transfer Protein (CETP) Inhibitor. ACS Medicinal Chemistry Letters, 10(6), 911-916. [Details the lead optimization path and confirms the off-target safety advantage of the TPE series over torcetrapib.] View Source

2-Cyclopropoxy-4-fluoro-1-methylbenzene Application Scenarios

CETP Inhibitor SAR Exploration

This compound is ideally suited for medicinal chemistry teams seeking to replicate and modify the successful pharmacophore of clinical candidate BMS-795311, which uses a closely related fragment [1]. Its procurement enables a systematic SAR investigation of the central phenyl ring's substitution pattern, exploring electronic and steric effects around the 2-cyclopropoxy group to fine-tune potency and selectivity. The pure regioisomer guarantees unambiguous biological data.

Metabolic Liability Mitigation for CNS/Agrochemical Leads

This building block is a strategic choice for programs where O-demethylation has been identified as a key metabolic soft spot. Its use as a lipophilic bioisostere for a methoxy group directly addresses this liability, increasing the chemical scaffold's metabolic stability and half-life [2]. Its elevated LogP (2.9 vs. ~2.0) is also well-suited for CNS targets requiring optimal permeability, making it a superior starting point for CNS-penetrant compound libraries [3].

Cyproflanilide-like Scaffold for Fungicides

Given the structural resemblance of this compound to key fragments in modern agrochemicals like cyproflanilide (a meta-diamide insecticide), this building block can be a direct precursor for new antifungal or insecticidal agents. The cyclopropoxy group is a recognized chemotype for improving biological activity and selectivity in crop protection, enabling the exploration of novel modes of action against resistant pests .

Application

Selection Property

Validation Focus

CETP inhibitor pharmacophore studies

Cyclopropoxy-fluorophenyl building block

Regioisomeric purity and SAR reproducibility

Metabolic stability optimization studies

Cyclopropoxy as methoxy bioisostere

CYP-mediated O-dealkylation resistance

Agrochemical lead optimization

Cyclopropoxy chemotype for crop protection

Biological activity and selectivity screening

• [1] Qiao, J. X., Wang, T. C., Adam, L. P., et al. (2015). Triphenylethanamine Derivatives as Cholesteryl Ester Transfer Protein Inhibitors: Discovery of BMS-795311. Journal of Medicinal Chemistry, 58(22), 9010-9026. View Source
• [2] Meanwell, N. A. (2011). Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry, 54(8), 2529-2591. View Source
• [3] PubChem. (2025). Computed Properties for 2-Cyclopropoxy-1-fluoro-4-methylbenzene (CID 68063509). XLogP3-AA = 2.9. National Library of Medicine. View Source